3-Amino-2-[(2-hydroxyethyl)amino]benzonitrile

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-amino-2-(2-hydroxyethylamino)benzonitrile
• InChI: InChI=1S/C9H11N3O/c10-6-7-2-1-3-8(11)9(7)12-4-5-13/h1-3,12-13H,4-5,11H2
• InChI Key: HCOISGAHROUSHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)NCCO)C#N

Description

3-Amino-2-[(2-hydroxyethyl)amino]benzonitrile is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanol (500 ml) and Pd/activated charcoal 5% (wet, 3.45 g) are added to 2-[(2-hydroxyethyl)amino]-3-nitrobenzonitrile (69 g, 0.333 mol). The suspension is shaken in a Parr apparatus under 20 psi pressure of hydrogen for 1 hour. The mixture is then filtered on Celite and evaporated to dryness to give the desired material (62.7 g). This product is used in the next step without further purification.